Tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate is an important intermediate in many biologically active compounds . It is a compound with the molecular formula C19H32BN3O4 .
Synthesis Analysis
This compound can be synthesized through multiple steps, using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material . The exact details of the synthesis process may vary depending on the specific requirements of the reaction and the desired end product .
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring, a tert-butyl group, and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group . The exact structure can be determined using various analytical techniques such as NMR, HPLC, LC-MS, and UPLC .
Chemical Reactions Analysis
As an intermediate, this compound can participate in various chemical reactions. It can react with other compounds to form more complex structures, making it a valuable tool in the synthesis of biologically active compounds . The exact reactions it can undergo depend on the conditions of the reaction and the other reactants present .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques. These may include its molecular weight, structure, chemical names, and classification . Other properties such as its solubility, stability, and reactivity can also be determined through experimental analysis .
Scientific Research Applications
Intermediate in Synthesis of Biologically Active Compounds : This compound serves as a crucial intermediate in the synthesis of various biologically active compounds. For instance, it is used in the synthesis of Crizotinib, a drug used in cancer treatment (Kong et al., 2016), and in the preparation of other key intermediates required for Crizotinib's synthesis (Jian-qiang et al., 2014).
Synthesis of Novel Compounds : The compound is used in the synthesis of new molecules with potential applications in pharmaceuticals. For example, its derivatives are synthesized as intermediates for small molecule anticancer drugs (Zhang et al., 2018), and for Vandetanib, another cancer treatment drug (Wang et al., 2015).
Structural Studies and Analyses : The compound and its derivatives have been subject to structural studies using techniques like X-ray diffraction and density functional theory (DFT). Such studies help in understanding the molecular structure and properties of these compounds, which is crucial for their application in drug synthesis (Didierjean et al., 2004).
Development of Fluorescence-Based Applications : Some derivatives of this compound have been explored for their potential in developing fluorescence-based applications. For example, its use in the synthesis of water-soluble carboxylated polyfluorenes demonstrates potential for fluorescence quenching in the presence of various agents, which could have applications in bioimaging and sensing technologies (Zhang et al., 2008).
Synthesis of Heterocycles and Chiral Compounds : This compound is also used in the stereoselective synthesis of piperidine derivatives, which are important in the development of various pharmaceuticals. It has applications in creating chiral compounds and fused oxygen heterocycles, which are significant in medicinal chemistry (Moskalenko & Boev, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
As an intermediate in the synthesis of biologically active compounds, this compound has potential applications in various fields such as medicinal chemistry and drug discovery . Future research could explore new synthesis methods, potential applications, and ways to improve its safety and efficacy .
properties
IUPAC Name |
tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30BNO4/c1-14(2,3)20-13(19)18-10-8-12(9-11-18)17-21-15(4,5)16(6,7)22-17/h12H,8-11H2,1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBLQMWKHENBVJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2CCN(CC2)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656455 | |
Record name | tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50656455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1048970-17-7 | |
Record name | 1,1-Dimethylethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1048970-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50656455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.